2-(4-(2-Furoyl)piperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline hydrochloride
2-(4-(2-Furoyl)piperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline hydrochloride
Prazosin Hydrochloride is a synthetic piperazine derivative with hypotensive antiadrenergic properties, Prazosin Hydrochloride reduces peripheral resistance and relaxes vascular smooth muscles as a selective adrenergic alpha-1 antagonist by a mechanism not completely known. It is used in the treatment of heart failure, hypertension, pheochromocytoma, Raynaud's syndrome, prostatic hypertrophy, and urinary retention. (NCI04)
A selective adrenergic alpha-1 antagonist used in the treatment of HEART FAILURE; HYPERTENSION; PHEOCHROMOCYTOMA; RAYNAUD DISEASE; PROSTATIC HYPERTROPHY; and URINARY RETENTION.
A selective adrenergic alpha-1 antagonist used in the treatment of HEART FAILURE; HYPERTENSION; PHEOCHROMOCYTOMA; RAYNAUD DISEASE; PROSTATIC HYPERTROPHY; and URINARY RETENTION.
Brand Name:
Vulcanchem
CAS No.:
19237-84-4
VCID:
VC0000841
InChI:
InChI=1S/C19H21N5O4.ClH/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14;/h3-4,9-11H,5-8H2,1-2H3,(H2,20,21,22);1H
SMILES:
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)N)OC.Cl
Molecular Formula:
C19H22ClN5O4
Molecular Weight:
419.9 g/mol
2-(4-(2-Furoyl)piperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline hydrochloride
CAS No.: 19237-84-4
APIs
VCID: VC0000841
Molecular Formula: C19H22ClN5O4
Molecular Weight: 419.9 g/mol
Purity: > 98%
CAS No. | 19237-84-4 |
---|---|
Product Name | 2-(4-(2-Furoyl)piperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline hydrochloride |
Molecular Formula | C19H22ClN5O4 |
Molecular Weight | 419.9 g/mol |
IUPAC Name | [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(furan-2-yl)methanone;hydrochloride |
Standard InChI | InChI=1S/C19H21N5O4.ClH/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14;/h3-4,9-11H,5-8H2,1-2H3,(H2,20,21,22);1H |
Standard InChIKey | WFXFYZULCQKPIP-UHFFFAOYSA-N |
SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)N)OC.Cl |
Canonical SMILES | [H+].COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC=CO4)N)OC.[Cl-] |
Appearance | Solid powder |
Colorform | White to tan powde |
Description | Prazosin Hydrochloride is a synthetic piperazine derivative with hypotensive antiadrenergic properties, Prazosin Hydrochloride reduces peripheral resistance and relaxes vascular smooth muscles as a selective adrenergic alpha-1 antagonist by a mechanism not completely known. It is used in the treatment of heart failure, hypertension, pheochromocytoma, Raynaud's syndrome, prostatic hypertrophy, and urinary retention. (NCI04) A selective adrenergic alpha-1 antagonist used in the treatment of HEART FAILURE; HYPERTENSION; PHEOCHROMOCYTOMA; RAYNAUD DISEASE; PROSTATIC HYPERTROPHY; and URINARY RETENTION. |
Purity | > 98% |
Shelf Life | Prazosin hydrochloride capsules should be stored in well closed, light resistant containers at 15-30 °C. |
Solubility | Soluble at ambient temperatures (mg/ml): acetone, 0.0072; methanol, 6.4; ethanol, 0.84; dimethylformamide, 1.3; dimethylacetamide, 1.2; chloroform, 0.041 In water, 1.4 mg/ml @ pH approx 3.5 61.9 [ug/mL] |
Synonyms | Furazosin HCL, Prazosin Hydrochloride, Prazosin Minipress Pratsiol Prazosin Prazosin HCL Prazosin Hydrochloride |
Reference | 1: Shen X, Xu Q, Xu S, Li J, Zhang N, Zhang L. Preparation and transdermal diffusion evaluation of the prazosin hydrochloride-loaded electrospun poly(vinyl alcohol) fiber mats. J Nanosci Nanotechnol. 2014 Jul;14(7):5258-65. PubMed PMID: 24758013. 2: Kulkarni RV, Sreedhar V, Mutalik S, Setty CM, Sa B. Interpenetrating network hydrogel membranes of sodium alginate and poly(vinyl alcohol) for controlled release of prazosin hydrochloride through skin. Int J Biol Macromol. 2010 Nov 1;47(4):520-7. doi: 10.1016/j.ijbiomac.2010.07.009. Epub 2010 Aug 1. PubMed PMID: 20678518. 3: Kabbaj M, Morley-Fletcher S, Le Moal M, Maccari S. Individual differences in the effects of chronic prazosin hydrochloride treatment on hippocampal mineralocorticoid and glucocorticoid receptors. Eur J Neurosci. 2007 Jun;25(11):3312-8. PubMed PMID: 17552999. 4: Liu L, Wang J, Zhu S. Delivery of prazosin hydrochloride from osmotic pump system prepared by coating the core tablet with an indentation. Drug Deliv. 2007 Apr;14(4):219-24. PubMed PMID: 17497354. 5: Liu L, Zhu S. Preparation and characterization of inclusion complexes of prazosin hydrochloride with beta-cyclodextrin and hydroxypropyl-beta-cyclodextrin. J Pharm Biomed Anal. 2006 Jan 23;40(1):122-7. Epub 2005 Aug 10. PubMed PMID: 16095859. 6: Chernyshev VV, Stephens PW, Yatsenko AV, Ryabova OB, Makarov VA. Structural characterization of prazosin hydrochloride and prazosin free base. J Pharm Sci. 2004 Dec;93(12):3090-5. PubMed PMID: 15514987. 7: Legnerová Z, Huclová J, Thun R, Solich P. Sensitive fluorimetric method based on sequential injection analysis technique used for dissolution studies and quality control of prazosin hydrochloride in tablets. J Pharm Biomed Anal. 2004 Jan 27;34(1):115-21. PubMed PMID: 14738925. 8: Reddy LH, Ghosh B. Enhancer aided in vitro permeation of atenolol and prazosin hydrochloride through mice skin. Indian J Exp Biol. 2001 Jan;39(1):47-51. PubMed PMID: 11349525. 9: Kataoka H, Kumagai H, Hanai H. Treating familial Mediterranean fever with prazosin hydrochloride. Ann Intern Med. 1998 Sep 1;129(5):424. PubMed PMID: 9735077. 10: Altiokka G, Tunçel M. Differential pulse polarographic determination of prazosin hydrochloride in tablets. Pharmazie. 1997 May;52(5):401-2. PubMed PMID: 9183792. |
PubChem Compound | 68546 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume